Cas no 91078-91-0 (Oils, avocado, Et esters)

• Product Name: Oils, avocado, Et esters
• CAS No: 91078-91-0
• MF: C₁₁₆H₂₁₈O₁₂
• MW: 1804.96495962143
• CID: 811061
• Update Time: 2023-11-18

Oils, avocado, Et esters Chemical and Physical Properties

Names and Identifiers

• Fats and Glyceridicoils, avocado, Et esters
• Ethyl avocadate
• Oils, avocado, Et esters
• Oils, avocado, ethyl esters
• CID 133082062

• Inchi： 1S/C20H40O2.C20H38O2.C20H36O2.C20H34O2.C18H36O2.C18H34O2/c4*1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2;2*1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h3-19H2,1-2H3;11-12H,3-10,13-19H2,1-2H3;8-9,11-12H,3-7,10,13-19H2,1-2H3;5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3;3-17H2,1-2H3;9-10H,3-8,11-17H2,1-2H3/b;12-11-;9-8-,12-11-;6-5-,9-8-,12-11-;;10-9-
• InChI Key： ZWFJCGXGAYTEMI-ACTOWSDVSA-N
• SMILES： O(CC)C(CCCCCCCCCCCCCCCCC)=O.O(CC)C(CCCCCCCCCCCCCCC)=O.O(CC)C(CCCCCCC/C=C\CCCCCCCC)=O.O(CC)C(CCCCCCC/C=C\CCCCCC)=O.O(CC)C(CCCCCCC/C=C\C/C=C\CCCCC)=O.O(CC)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 128
• Rotatable Bond Count: 97
• Complexity: 1540
• Topological Polar Surface Area: 158